Cas no 62013-62-1 (2-Pyridinecarboxylic acid, 3-[(2,2-dimethyl-1-oxopropyl)thio]-)

• Product Name: 2-Pyridinecarboxylic acid, 3-[(2,2-dimethyl-1-oxopropyl)thio]-
• CAS No: 62013-62-1
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 460657
• PubChem ID: 12361752
• Update Time: 2025-04-19

2-Pyridinecarboxylic acid, 3-[(2,2-dimethyl-1-oxopropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 3-[(2,2-dimethyl-1-oxopropyl)thio]-
• 3-(2,2-dimethylpropanoylsulfanyl)pyridine-2-carboxylic acid
• DTXSID30494190
• CHEMBL3244458
• 62013-62-1
• 3-[(2,2-Dimethylpropanoyl)sulfanyl]pyridine-2-carboxylic acid

• Inchi： 1S/C11H13NO3S/c1-11(2,3)10(15)16-7-5-4-6-12-8(7)9(13)14/h4-6H,1-3H3,(H,13,14)
• InChI Key： YZMQZDANHIJUAP-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN=C1C(=O)O)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 239.06169
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• PSA: 67.26